Cas no 1599088-57-9 (1-(2-ethoxyethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-(2-ethoxyethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 1599088-57-9
• MF: C₉H₁₅N₃O₄
• MW: 229.233102083206
• CID: 6185696
• PubChem ID: 102643316
• Update Time: 2025-06-07

1-(2-ethoxyethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-ethoxyethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxylic acid
• 1599088-57-9
• EN300-1592682

• Inchi： 1S/C9H15N3O4/c1-3-16-5-4-12-7(6-15-2)8(9(13)14)10-11-12/h3-6H2,1-2H3,(H,13,14)
• InChI Key： SHDOFZCAZHOTPX-UHFFFAOYSA-N
• SMILES： O(CC)CCN1C(=C(C(=O)O)N=N1)COC

Computed Properties

• Exact Mass: 229.10625597g/mol
• Monoisotopic Mass: 229.10625597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 86.5Ų

Additional information on 1-(2-ethoxyethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxylic acid

Introduction to 1-(2-ethoxyethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1599088-57-9)

1-(2-ethoxyethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxylic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1599088-57-9, belongs to the triazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and utility in drug development. The molecular structure of this compound incorporates both ethoxyethyl and methoxymethyl substituents, which contribute to its distinct chemical properties and potential applications in medicinal chemistry.

The synthesis and characterization of 1-(2-ethoxyethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxylic acid have been the subject of extensive research due to its structural complexity and the potential for modulating biological targets. The presence of the triazole ring provides a scaffold that is highly versatile for further functionalization, making it an attractive candidate for the development of novel therapeutic agents. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its incorporation into drug discovery programs.

In the context of contemporary pharmaceutical research, 1-(2-ethoxyethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxylic acid has been explored for its pharmacological potential. Studies have indicated that derivatives of triazole compounds exhibit inhibitory effects on various enzymes and receptors involved in inflammatory pathways, making them promising candidates for treating chronic inflammatory diseases. Additionally, the compound’s ability to interact with biological macromolecules suggests its utility in designing kinase inhibitors or other targeted therapies. The ethoxyethyl and methoxymethyl groups enhance lipophilicity and solubility, which are critical factors in drug bioavailability and pharmacokinetics.

Recent publications highlight the role of triazole-based compounds in addressing emerging therapeutic challenges. For instance, modifications to the 5-(methoxymethyl) position have been investigated to improve metabolic stability while maintaining biological activity. Such structural optimizations are essential for developing drugs with prolonged half-lives and reduced side effects. The versatility of 1-(2-ethoxyethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxylic acid also extends to its potential use as a building block for more complex molecules via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions allow for the introduction of diverse functional groups at specific positions within the triazole core.

The compound’s applicability in medicinal chemistry is further underscored by its compatibility with high-throughput screening (HTS) platforms. Researchers have leveraged automated synthesis techniques to generate libraries of triazole derivatives for rapid evaluation against disease-relevant targets. The structural features of 1-(2-ethoxyethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxylic acid, particularly the presence of both polar and non-polar substituents, make it an ideal candidate for such screens. Moreover, computational modeling studies have predicted favorable interactions between this compound and key protein targets, supporting its candidacy as a lead molecule in drug discovery efforts.

From a synthetic chemistry perspective, the preparation of 1-(2-ethoxyethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxylic acid involves multi-step processes that showcase modern synthetic strategies. Key steps include cyclization reactions to form the triazole ring followed by selective alkylation at the 5-position using appropriately substituted alkyl halides or sulfonates. The introduction of the ethoxyethyl group typically employs nucleophilic substitution reactions under controlled conditions to ensure regioselectivity. Similarly, the methoxymethyl moiety is often incorporated via etherification or methylation reactions after initial functionalization at other positions on the triazole scaffold.

The chemical stability and reactivity profile of this compound are critical considerations in both synthetic planning and pharmaceutical applications. Studies have demonstrated that under appropriate conditions, 1-(2-ethoxyethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxylic acid exhibits good resistance to hydrolysis but may undergo degradation under extreme pH conditions or prolonged exposure to light and oxygen. Such insights are invaluable for formulating stable pharmaceutical formulations that maintain efficacy over time. Additionally, impurity profiling during synthesis is essential to ensure compliance with regulatory standards governing drug development.

The growing interest in heterocyclic compounds like triazoles stems from their broad spectrum of biological activities and structural adaptability. Researchers continue to explore novel derivatives as potential treatments for infectious diseases, cancer, neurodegenerative disorders, and other conditions characterized by aberrant molecular signaling pathways. The unique combination of electronic and steric features present in 1-(2-ethoxyethyl)-5-(methoxymethyl)-1H- 1 , 2 , 3 -triazole - 4 -carboxylic acid makes it a compelling candidate for further investigation into these areas.

In conclusion, 1599088 -57 -9 represents a significant advancement in pharmaceutical chemistry due to its versatile structure and potential therapeutic applications . Its synthesis , characterization ,